Cas no 213118-56-0 (tert-Butyl (2-amino-4-methoxyphenyl)carbamate)

tert-Butyl (2-amino-4-methoxyphenyl)carbamate structure
213118-56-0 structure
Product Name:tert-Butyl (2-amino-4-methoxyphenyl)carbamate
CAS No:213118-56-0
MF:C12H18N2O3
MW:238.282923221588
MDL:MFCD09701250
CID:828798
PubChem ID:10752410
Update Time:2025-04-19

tert-Butyl (2-amino-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-amino-4-methoxyphenyl)carbamate
    • (2-AMINO-4-METHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • tert-butyl N-(2-amino-4-methoxyphenyl)carbamate
    • 2-amino-4-methoxyphenylcarbamic acid t-butyl ester
    • AC1Q48JS
    • ANW-63804
    • CTK4E6416
    • SureCN246277
    • tert-butyl 2-amino-4-methoxyphenylcarbamate
    • SB35388
    • SCHEMBL246277
    • AKOS000169601
    • Z285919678
    • EN300-43343
    • MFCD09701250
    • AB00999783-01
    • (2-Amino-4-methoxy-phenyl)-carbamic acid t-butyl ester
    • CS-0216445
    • tert-Butyl(2-amino-4-methoxyphenyl)carbamate
    • DB-352727
    • DTXSID10444416
    • 213118-56-0
    • RUTRVXDBOSVFFT-UHFFFAOYSA-N
    • (2-Amino-4-methoxy-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
    • MDL: MFCD09701250
    • Inchi: 1S/C12H18N2O3/c1-12(2,3)17-11(15)14-10-6-5-8(16-4)7-9(10)13/h5-7H,13H2,1-4H3,(H,14,15)
    • InChI Key: RUTRVXDBOSVFFT-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1N)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 73.6Ų

tert-Butyl (2-amino-4-methoxyphenyl)carbamate Pricemore >>

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